Cas no 138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE)

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE structure
138399-44-7 structure
Product Name:ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
CAS No:138399-44-7
MF:C12H13NO3
MW:219.236523389816
CID:2663278
PubChem ID:15745102
Update Time:2025-04-21

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
    • AB55378
    • 138399-44-7
    • ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
    • SCHEMBL24766804
    • Inchi: 1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
    • InChI Key: JGPMMGZUJFVLEY-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)OCC)=NC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 219.08954328g/mol
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų
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